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Compound of Interest

Compound Name: 3-Hydroxy-2-methoxybenzoic acid

Cat. No.: B1340367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the current knowledge regarding

the safety and toxicity profile of 2-hydroxy-3-methoxybenzoic acid (also known as 3-

methoxysalicylic acid or o-vanillic acid). While extensive quantitative toxicological data remains

limited in publicly accessible literature, this document synthesizes available hazard information,

details from a key study on its anti-allergic properties, and relevant experimental protocols. A

significant focus is placed on its mechanism of action in modulating mast cell-mediated allergic

reactions through the FcεRI signaling pathway, which is visually represented. This guide is

intended to serve as a foundational resource for researchers and professionals in drug

development, highlighting both what is known and the existing data gaps in the safety

assessment of this compound.

Chemical and Physical Properties
2-Hydroxy-3-methoxybenzoic acid is a benzoic acid derivative. It is recognized as a metabolite

found in various organisms.[1]
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Property Value Source

Synonyms
3-Methoxysalicylic acid, o-

Vanillic acid
[1]

Molecular Formula C₈H₈O₄ [1]

Molecular Weight 168.15 g/mol [1]

CAS Number 877-22-5 [1]

Appearance
White to cream to yellow to

brown powder
Thermo Fisher Scientific

Melting Point 151°C to 152°C Fisher Scientific

Toxicological Data
A comprehensive review of available literature reveals a notable scarcity of quantitative

toxicological data for 2-hydroxy-3-methoxybenzoic acid. Specific values for acute toxicity (e.g.,

LD50), repeat-dose toxicity (e.g., NOAEL), carcinogenicity, and reproductive toxicity have not

been identified in the public domain. However, hazard classifications from safety data sheets

(SDS) and related studies on isomers provide some insight into its potential toxicological

profile.

Acute Toxicity
No specific oral, dermal, or inhalation LD50 values for 2-hydroxy-3-methoxybenzoic acid are

available.

Skin and Eye Irritation
Based on Globally Harmonized System (GHS) classifications from multiple sources, 2-hydroxy-

3-methoxybenzoic acid is considered an irritant.
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Hazard Classification Source

Skin Irritation Causes skin irritation (H315) [1]

Eye Irritation
Causes serious eye irritation

(H319)
[1]

Respiratory Irritation
May cause respiratory irritation

(H335)
[1]

Genotoxicity
Direct mutagenicity studies, such as the Ames test, for 2-hydroxy-3-methoxybenzoic acid are

not readily available. However, a study on vanillic acid isomers suggested that o-vanillic acid

(2-hydroxy-3-methoxybenzoic acid) exhibited the highest toxicity and protein degradation

potential in E. coli biosensor strains among the tested isomers.[2][3] Another study on vanillic

acid (4-hydroxy-3-methoxybenzoic acid) showed it could prevent oxidative DNA damage at low

doses, but high doses had genotoxic effects.[4]

In Vitro Cytotoxicity
A study investigating the biological effects of vanillic acid and its isomers reported that o-vanillic

acid was the most cytotoxic compound among the isomers tested on model cell lines.[5]

Experimental Protocols
Assessment of Skin and Eye Irritation
The classification of 2-hydroxy-3-methoxybenzoic acid as a skin and eye irritant is likely based

on standardized testing protocols such as those outlined by the Organisation for Economic Co-

operation and Development (OECD).

Experimental Workflow for In Vitro Skin Irritation Testing (based on OECD TG 439)
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Tissue Preparation Exposure Post-Exposure & Viability

Classification

Reconstructed Human
Epidermis (RhE) models

are equilibrated.

Apply test substance
to the surface of the

RhE models.

Incubate for a
defined period. Rinse tissues. Post-incubation

(recovery period).
Assess tissue viability

(e.g., MTT assay). Viability ≤ 50%?

Irritant
(GHS Category 2)

Yes

Non-Irritant
No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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